Cas no 817622-04-1 ((4-Chlorophenyl)(2-sulfanylphenyl)methanone)

(4-Chlorophenyl)(2-sulfanylphenyl)methanone structure
817622-04-1 structure
Product name:(4-Chlorophenyl)(2-sulfanylphenyl)methanone
CAS No:817622-04-1
MF:C13H9ClOS
MW:248.727961301804
CID:2803183
PubChem ID:44521696

(4-Chlorophenyl)(2-sulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorophenyl)(2-sulfanylphenyl)methanone
    • DTXSID00659259
    • 817622-04-1
    • Inchi: InChI=1S/C13H9ClOS/c14-10-7-5-9(6-8-10)13(15)11-3-1-2-4-12(11)16/h1-8,16H
    • InChI Key: CXQBROXUWHNJFQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 248.0062638Da
  • Monoisotopic Mass: 248.0062638Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.1Ų
  • XLogP3: 4

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